Cas no 873566-68-8 (Phenol, 3-[4-chloro-6-(4-morpholinyl)-2-pyrimidinyl]-)

• Product Name: Phenol, 3-[4-chloro-6-(4-morpholinyl)-2-pyrimidinyl]-
• CAS No: 873566-68-8
• MF: C₁₄H₁₄ClN₃O₂
• MW: 291.732861995697
• CID: 1879268
• PubChem ID: 57742544
• Update Time: 2025-04-21

Phenol, 3-[4-chloro-6-(4-morpholinyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[4-chloro-6-(4-morpholinyl)-2-pyrimidinyl]-
• 4-chloro-2-(3-hydroxyphenyl)-6-morpholinopyrimidine
• 3-(4-Chloro-6-morpholin-4-yl-pyrimidin-2-yl)-phenol
• 873566-68-8
• DB-332118
• SCHEMBL4139135
• PNNKZIXPXSYKMO-UHFFFAOYSA-N

• Inchi： 1S/C14H14ClN3O2/c15-12-9-13(18-4-6-20-7-5-18)17-14(16-12)10-2-1-3-11(19)8-10/h1-3,8-9,19H,4-7H2
• InChI Key： PNNKZIXPXSYKMO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2C=CC=C(C=2)O)=N1)N1CCOCC1

Computed Properties

• Exact Mass: 291.0774544Da
• Monoisotopic Mass: 291.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.5Ų